4-Cyclopropoxy-5-methylpyridin-3-amine
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Description
4-Cyclopropoxy-5-methylpyridin-3-amine is a pyridine derivative featuring a cyclopropoxy group at position 4, a methyl group at position 5, and an amine group at position 3. Its molecular formula is C₉H₁₂N₂O, with a molecular weight of 164.21 g/mol. The amine at position 3 contributes to basicity and hydrogen-bonding capability, making this compound of interest in medicinal chemistry and materials science.
Properties
Molecular Formula |
C9H12N2O |
|---|---|
Molecular Weight |
164.20 g/mol |
IUPAC Name |
4-cyclopropyloxy-5-methylpyridin-3-amine |
InChI |
InChI=1S/C9H12N2O/c1-6-4-11-5-8(10)9(6)12-7-2-3-7/h4-5,7H,2-3,10H2,1H3 |
InChI Key |
PVOUFPATRUGNNT-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CN=CC(=C1OC2CC2)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Cyclopropoxy-5-methylpyridin-3-amine typically involves the Suzuki cross-coupling reaction. This method employs 5-bromo-2-methylpyridin-3-amine as a starting material, which is reacted with cyclopropylboronic acid in the presence of a palladium catalyst and a base such as potassium carbonate. The reaction is carried out under an inert atmosphere, typically at elevated temperatures, to yield the desired product .
Industrial Production Methods
Industrial production of 4-Cyclopropoxy-5-methylpyridin-3-amine follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to maximize yield and purity while minimizing costs and environmental impact. This includes the use of continuous flow reactors and advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the compound meets industrial standards .
Chemical Reactions Analysis
Types of Reactions
4-Cyclopropoxy-5-methylpyridin-3-amine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding N-oxides.
Reduction: Reduction reactions can convert the compound to its corresponding amine derivatives.
Substitution: The compound can participate in nucleophilic substitution reactions, where the cyclopropoxy group can be replaced by other nucleophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.
Substitution: Nucleophiles like amines, thiols, and alcohols can be used under basic or acidic conditions to facilitate substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically yields N-oxides, while reduction results in amine derivatives .
Scientific Research Applications
4-Cyclopropoxy-5-methylpyridin-3-amine has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.
Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the development of new drugs.
Mechanism of Action
The mechanism of action of 4-Cyclopropoxy-5-methylpyridin-3-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use. For example, in medicinal chemistry, the compound may inhibit certain enzymes involved in disease pathways .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Physicochemical Properties
The following table compares 4-Cyclopropoxy-5-methylpyridin-3-amine with two structurally related compounds from the provided evidence:
Key Observations:
Ring Systems : The target compound and 5-(2-Methoxypyridin-3-yl)pyridin-2-amine share aromatic pyridine rings, whereas 1-Cyclopropylpyrrolidin-3-amine contains a saturated pyrrolidine ring. Pyrrolidine’s flexibility and basicity contrast with pyridine’s aromaticity and lower basicity .
The methyl group in the target compound increases hydrophobicity compared to the unsubstituted positions in the other compounds.
Molecular Weight : The bipyridine derivative has the highest molecular weight (201.23 g/mol), reflecting its extended aromatic system.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
